Cas no 1160994-94-4 (Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate)

• Product Name: Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate
• CAS No: 1160994-94-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD11973821
• CID: 1025745
• PubChem ID: 52911125
• Update Time: 2025-05-22

Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate
• 8-amino-Imidazo[1,2-a]pyridine-6-carboxylic acid methyl ester
• 8-Aminoimidazo[1,2-a]pyridine-6-carboxylic acid methyl ester
• J-519363
• MFCD11973821
• AKOS006344042
• Imidazo[1,2-a]pyridine-6-carboxylic acid, 8-amino-, methyl ester
• SY258174
• DB-060845
• SCHEMBL16829238
• SC3261
• 1160994-94-4
• A893625
• METHYL 8-AMINO-IMIDAZO[1,2-A]PYRIDINE-6-CARBOXYLATE
• AS-54647
• DTXSID20680525
• Methyl8-aminoimidazo[1,2-a]pyridine-6-carboxylate

• MDL： MFCD11973821
• Inchi： 1S/C9H9N3O2/c1-14-9(13)6-4-7(10)8-11-2-3-12(8)5-6/h2-5H,10H2,1H3
• InChI Key： QVFPAYNERCLUMF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2=NC=CN2C=1)N)=O

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.40
• PSA: 69.62000
• LogP: 1.28430

Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate

Comprehensive Overview of Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate (CAS No. 1160994-94-4)

Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate (CAS No. 1160994-94-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

The imidazo[1,2-a]pyridine scaffold, which forms the core of this compound, is widely recognized for its presence in numerous FDA-approved drugs. The addition of the 8-amino and 6-carboxylate functional groups further enhances its reactivity and versatility in synthetic chemistry. Scientists are exploring its use in developing novel therapeutics for conditions such as inflammation, infectious diseases, and metabolic disorders. Recent studies have highlighted its potential as a precursor for kinase inhibitors, a hot topic in oncology research.

In the context of current trends, Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate aligns with the growing demand for small molecule drug candidates. With the rise of personalized medicine and targeted therapies, this compound's modular structure allows for easy derivatization, making it a valuable tool for medicinal chemists. Additionally, its CAS No. 1160994-94-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the compound's methyl ester group offers advantages in solubility and stability, facilitating its use in various reaction conditions. This feature is particularly appealing to researchers working on high-throughput screening and combinatorial chemistry. Moreover, its amino functionality provides a handle for further modifications, enabling the creation of diverse libraries for biological evaluation.

Environmental and sustainability considerations are also driving interest in compounds like Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate. As the pharmaceutical industry shifts toward greener chemistry, this molecule's efficient synthesis and potential for atom economy are being explored. Researchers are investigating catalytic methods to produce it with minimal waste, aligning with the principles of green chemistry.

In summary, Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate (CAS No. 1160994-94-4) represents a promising scaffold in modern drug discovery. Its structural features, combined with current scientific trends, position it as a key player in the development of next-generation therapeutics. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and industrial settings.